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Compound of Interest

Compound Name: 2-(2-Fluorophenyl)oxazole

Cat. No.: B061471 Get Quote

An In-depth Technical Guide to 2-(2-Fluorophenyl)oxazole

For researchers, scientists, and professionals engaged in drug development, understanding

the physicochemical properties and synthetic pathways of novel heterocyclic compounds is

paramount. This technical guide provides a detailed overview of 2-(2-Fluorophenyl)oxazole, a

fluorinated aromatic heterocycle with potential applications in medicinal chemistry.

Core Compound Identification
Property Value

Chemical Name 2-(2-Fluorophenyl)oxazole

CAS Number 178672-06-5

Molecular Formula C₉H₆FNO

Molecular Weight 163.15 g/mol

This foundational data has been verified across multiple chemical supplier databases.[1][2][3]

[4][5][6][7][8][9]

Physicochemical Data
A summary of the known quantitative data for 2-(2-Fluorophenyl)oxazole is presented in the

table below for ease of reference and comparison.
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Property Data Point Reference

CAS Number 178672-06-5 [1][2][3][4][5][6][7][8][9]

Molecular Formula C₉H₆FNO [1][2]

Molecular Weight 163.148 g/mol [1]

Purity Typically ≥98% [3]

Experimental Protocols: Synthesis of 2-(2-
Fluorophenyl)oxazole
The synthesis of 2-aryl-oxazoles can be achieved through several established methodologies.

A prevalent and effective method is the van Leusen oxazole synthesis, which involves the

reaction of an aldehyde with tosylmethyl isocyanide (TosMIC).

General van Leusen Oxazole Synthesis Protocol
This protocol provides a general framework for the synthesis of oxazole derivatives and can be

adapted for 2-(2-Fluorophenyl)oxazole.

Materials:

2-Fluorobenzaldehyde

Tosylmethyl isocyanide (TosMIC)

Potassium carbonate (K₂CO₃) as a base

Methanol (MeOH) as a solvent

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-fluorobenzaldehyde and an equimolar

amount of TosMIC in methanol.
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Base Addition: Add potassium carbonate to the solution. The amount of base should be

sufficient to facilitate the reaction, typically in slight excess.

Reaction: Stir the mixture at room temperature. The progress of the reaction should be

monitored using an appropriate analytical technique, such as thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, the solvent is typically removed under reduced

pressure. The residue is then redissolved in an organic solvent (e.g., ethyl acetate) and

washed with water to remove inorganic salts.

Purification: The crude product is purified, commonly by column chromatography on silica

gel, to yield the pure 2-(2-Fluorophenyl)oxazole.

Note: This is a generalized protocol. Specific reaction times, temperatures, and purification

solvents may need to be optimized for yield and purity.

Biological Context and Significance
Oxazole-containing compounds are of significant interest in medicinal chemistry due to their

wide range of biological activities.[10][11][12][13][14] The oxazole scaffold is a key component

in numerous natural products and synthetic molecules with demonstrated therapeutic potential.

[11][15]

Established Biological Activities of Oxazole Derivatives:

Anticancer[11][13][14]

Antimicrobial[10][11]

Anti-inflammatory[11][13]

Antitubercular[11][13][14]

Antidiabetic[11]

The introduction of a fluorine atom, as in 2-(2-Fluorophenyl)oxazole, can often enhance the

metabolic stability and binding affinity of a molecule to its biological target, making fluorinated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b061471?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661760/
https://www.researchgate.net/publication/359076625_An_Overview_on_Biological_Activities_of_Oxazole_Isoxazoles_and_124-Oxadiazoles_Derivatives
https://www.tandfonline.com/doi/full/10.1080/2314808X.2023.2171578
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106569/
https://pubmed.ncbi.nlm.nih.gov/35562490/
https://www.researchgate.net/publication/359076625_An_Overview_on_Biological_Activities_of_Oxazole_Isoxazoles_and_124-Oxadiazoles_Derivatives
https://www.mdpi.com/1660-3397/18/4/203
https://www.researchgate.net/publication/359076625_An_Overview_on_Biological_Activities_of_Oxazole_Isoxazoles_and_124-Oxadiazoles_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106569/
https://pubmed.ncbi.nlm.nih.gov/35562490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6661760/
https://www.researchgate.net/publication/359076625_An_Overview_on_Biological_Activities_of_Oxazole_Isoxazoles_and_124-Oxadiazoles_Derivatives
https://www.researchgate.net/publication/359076625_An_Overview_on_Biological_Activities_of_Oxazole_Isoxazoles_and_124-Oxadiazoles_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106569/
https://www.researchgate.net/publication/359076625_An_Overview_on_Biological_Activities_of_Oxazole_Isoxazoles_and_124-Oxadiazoles_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106569/
https://pubmed.ncbi.nlm.nih.gov/35562490/
https://www.researchgate.net/publication/359076625_An_Overview_on_Biological_Activities_of_Oxazole_Isoxazoles_and_124-Oxadiazoles_Derivatives
https://www.benchchem.com/product/b061471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


heterocycles particularly attractive in drug design.[16]

Workflow and Logical Diagrams
To visualize the process of developing and evaluating a compound like 2-(2-
Fluorophenyl)oxazole, the following diagrams illustrate the key workflows.

Synthetic Workflow for 2-(2-Fluorophenyl)oxazole
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(2-Fluorobenzaldehyde, TosMIC)
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(K2CO3, MeOH)
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Column Chromatography

2-(2-Fluorophenyl)oxazole
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Caption: Synthetic workflow for 2-(2-Fluorophenyl)oxazole via the van Leusen reaction.
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Caption: Logical flow for the discovery and development of a new chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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